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Compound of Interest

(R)-3-Amino-4-hydroxybutanoic
Compound Name: d
aci

Cat. No.: B555399

An In-depth Technical Guide to the Solubility of (R)-3-Amino-4-hydroxybutanoic Acid

For Researchers, Scientists, and Drug Development
Professionals

This technical guide provides a comprehensive overview of the solubility of (R)-3-Amino-4-
hydroxybutanoic acid, a compound also known as (R)-GABOB. The information herein is
curated for professionals in research and development who require precise solubility data and
robust experimental methodologies for their work.

Introduction to (R)-3-Amino-4-hydroxybutanoic Acid

(R)-3-Amino-4-hydroxybutanoic acid is a derivative of the primary inhibitory neurotransmitter
in the mammalian central nervous system, gamma-aminobutyric acid (GABA).[1] It is
recognized for its potential as a GABA receptor modulator, binding to both GABA-A and GABA-
B receptors.[2] Structurally, it is a beta-amino acid, specifically butanoic acid substituted with an
amino group at the 3rd position and a hydroxy group at the 4th position.[3] Understanding its
solubility is critical for its application in various experimental and pharmaceutical contexts, from
in vitro assays to formulation development.

Solubility Profile
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The solubility of amino acids like (R)-3-Amino-4-hydroxybutanoic acid is fundamentally
governed by their zwitterionic nature, possessing both an acidic carboxyl group and a basic
amino group. This allows for significant interaction with polar solvents. Solubility is influenced
by factors such as the solvent's polarity, pH, and temperature.[4][5][6]

Quantitative Solubility Data

The following table summarizes the available quantitative solubility data for (R)-3-Amino-4-
hydroxybutanoic acid in various solvents. Data for this specific molecule is limited, so
information on closely related compounds is also provided for context.
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Solvent
System

Concentration

Temperature

pH

Notes

(R)-3-Amino-4-
hydroxybutanoic
Acid

Phosphate-

Buffered Saline

10 mg/mL[2]

Not Specified

7.2[2]

A commonly

used biological

(PBS) buffer.
A common
Dimethyl
) N ] solvent for
Sulfoxide Soluble[7][8] Not Specified Not Applicable )
organic
(DMSO)
compounds.
Related
Compounds
GABA s the
Gamma-
] ) 1300 g/L parent
aminobutyric )
) ] (1,300,000 mg/L) 20°C 719] compound. High
acid (GABA) in o
[9] water solubility is
Water
noted.
This related
compound
4- shows high
Hydroxybutanoic  Highly Room - agueous
, . Not Specified .
acid (GHB) in Soluble[10] Temperature solubility due to
Water its hydroxyl and
carboxylic acid
groups.[10]
4- Also shows good
Hydroxybutanoic Room ] solubility in polar
] ) Soluble[10] Not Applicable )
acid (GHB) in Temperature organic solvents.
Ethanol [10]
4- Soluble[10] Room Not Applicable Soluble in other
Hydroxybutanoic Temperature common organic
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acid (GHB) in solvents.[10]

Acetone

Factors Influencing Solubility

The solubility of amino acids is a complex interplay of various factors. The diagram below
illustrates the key relationships influencing the dissolution of (R)-3-Amino-4-hydroxybutanoic
acid.
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Solute Properties Solvent Properties
(R)-3-Amino-4-hydroxybutanoic acid Solvent
External Conditions
Y Y Y
Zwitterionic Form Functional Groups Polarity (e.g., Water, Ethanol) pH of Solution Temperature
(Internal Salt) (-COOH, -NH2, -OH) e ’

Influences interaction

- Enables Hydrogen Bonding Like dissolves like Alters ipnization state Generally increases solubility
with polar solvents

Y

Resulting
Solubility
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Sample Preparation:
Add excess solute to
known volume of solvent

l

Equilibration:
Shake at constant temperature
(e.g., 24-48 hours)

.

Phase Separation:
Centrifuge to pellet
undissolved solid

'

Supernatant Extraction:
Withdraw a known volume
of the clear liquid

l

Dilution:
Dilute sample to fall within
analytical range

.

Analysis:
Quantify concentration using
UPLC or Spectrophotometry

:

Calculation:
Determine original concentration
(Solubility)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b555399
https://www.caymanchem.com/product/31532/r-4-amino-3-hydroxybutyric-acid
https://pubchem.ncbi.nlm.nih.gov/compound/1502076
https://pubchem.ncbi.nlm.nih.gov/compound/1502076
https://microbenotes.com/solubility-tests-of-proteins/
https://tetrazolelover.at.ua/BIO-ENERG2/The_Solubility_of_Amino_Acids_in_Various_Solvent_S.pdf
https://digitalcommons.uri.edu/oa_diss/159/
https://digitalcommons.uri.edu/oa_diss/159/
https://www.medkoo.com/uploads/product/GABOB__beta-hydroxy-GABA_/coa/CoA-GABOB-S20G07M14.pdf
https://www.sun-shinechem.com/Details/GABOB_(beta-hydroxy-GABA)/2893/7013-05-0.html
https://sitem.herts.ac.uk/aeru/bpdb/Reports/2298.htm
https://www.solubilityofthings.com/4-hydroxybutanoic-acid
https://www.benchchem.com/product/b555399#solubility-of-r-3-amino-4-hydroxybutanoic-acid-in-different-solvents
https://www.benchchem.com/product/b555399#solubility-of-r-3-amino-4-hydroxybutanoic-acid-in-different-solvents
https://www.benchchem.com/product/b555399#solubility-of-r-3-amino-4-hydroxybutanoic-acid-in-different-solvents
https://www.benchchem.com/product/b555399#solubility-of-r-3-amino-4-hydroxybutanoic-acid-in-different-solvents
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b555399?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555399?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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